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Compound of Interest |

Compound Name: Chlorodimethylborane

CAS No.: 1803-36-7

Cat. No.: B182847

. J

Disclaimer: The following guide is a synthesis of safety information for chlorodimethylborane
and closely related compounds. Due to a lack of a comprehensive, publicly available Safety
Data Sheet (SDS) specifically for chlorodimethylborane, this document infers hazards and
handling procedures from analogous materials, such as bromodimethylborane, and general
best practices for pyrophoric and water-reactive reagents. Researchers, scientists, and drug
development professionals must conduct a thorough, site-specific risk assessment before
handling this substance.

Compound Identification and Physicochemical
Properties

Chlorodimethylborane is an organoboron compound with the chemical formula C2HeBCI.[1][2]
Understanding its fundamental properties is the first step in anticipating its behavior and
handling it safely.
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Property Value Source
CAS Number 1803-36-7 [11[2]
Molecular Formula C2HeBCI [1][2]
Molecular Weight 76.33 g/mol [2]
Appearance Liquid [1]
Vapor Pressure 770 mmHg at 25°C [1]

Hazard Analysis: A Pyrophoric and Corrosive
Reagent

While specific GHS classifications for chlorodimethylborane are not readily available, the
hazards of analogous compounds like bromodimethylborane suggest that it should be treated
as an extremely hazardous substance.[3][4] The primary dangers stem from its pyrophoric
nature and its violent reaction with water.

e Pyrophoric Nature: Similar to other low-molecular-weight organoboranes,
chlorodimethylborane is expected to be pyrophoric, meaning it can spontaneously ignite
upon contact with air.[4] This necessitates handling under an inert atmosphere at all times.

o Water Reactivity: This compound will react violently with water and other protic solvents,
releasing flammable and corrosive byproducts, including hydrogen chloride gas.[5]

o Corrosivity: Due to its reaction with moisture to form hydrochloric acid,
chlorodimethylborane is expected to be highly corrosive to skin, eyes, and the respiratory
tract.[3][5][6] Ingestion would cause severe damage to the gastrointestinal tract.[3][5]

 Inhalation Toxicity: Inhalation of vapors is likely to be toxic, causing respiratory irritation and
potentially severe chemical burns to the respiratory tract.[6]

Personal Protective Equipment (PPE): An Essential
Barrier
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A multi-layered approach to PPE is critical to ensure personnel safety. The selection of PPE
should be based on a thorough risk assessment of the specific procedures being performed.[7]

[8]

PPE Category Specification Rationale
Air-impermeable gloves (e.qg., Provides a robust barrier

Hand Protection butyl rubber) layered over against this corrosive and
nitrile gloves. reactive chemical.

) Protects against splashes and
] Chemical splash goggles and ] ) ]
Eye and Face Protection ) any potential rapid reactions.
a full-face shield. 81[9]

Flame-resistant lab coat worn _
) ) ) Protects against splashes and
Body Protection over chemical-resistant o
potential ignition.[10]
coveralls.

Work should be conducted in a
certified chemical fume hood.
) ) For emergency situations, a Prevents inhalation of toxic
Respiratory Protection ] ] ]
self-contained breathing and corrosive vapors.[6]
apparatus (SCBA) is

necessary.[11]

Safe Handling and Storage: A Controlled
Environment

The key to safely handling chlorodimethylborane is the strict exclusion of air and moisture. All
manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) in a
glovebox or using Schlenk line techniques.

Inert Atmosphere Handling Workflow
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Caption: Inert atmosphere handling workflow for chlorodimethylborane.
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Step-by-Step Handling Protocol

e Preparation:

[e]

Ensure the chemical fume hood is functioning correctly.

o

Don all required PPE as outlined in Section 3.

[¢]

Purge all glassware with inert gas and, if possible, flame-dry under vacuum to remove any
traces of moisture.

[¢]

Use only dry, degassed solvents.
e Transfer:
o Use a syringe or cannula that has been purged with inert gas to transfer the liquid.

o Never draw the liquid directly into a warm syringe, as this can cause the reagent to
expand and expel from the needle.

o The receiving vessel must be under a positive pressure of inert gas.
o Storage:

o Store chlorodimethylborane in a tightly sealed container under an inert atmosphere.[3]
[12]

o The storage location should be a cool, dry, and well-ventilated area, away from
incompatible materials such as water, alcohols, and oxidizing agents.[13][14]

o Store in a secondary container to contain any potential leaks.

Emergency Procedures: Rapid and Informed
Response

In the event of an emergency, a quick and correct response is crucial to minimizing harm.

Spill Response
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Caption: Emergency response workflow for a chlorodimethylborane spill.
o Small Spills (in a fume hood):
o Cover the spill with a dry, inert absorbent material such as sand or vermiculite.
o Carefully and slowly add a quenching agent like isopropanol to the absorbent material.
o Collect the neutralized mixture into a designated waste container.
o Large Spills:

o Evacuate the laboratory immediately.[3]
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o Alert emergency personnel.

o Prevent entry to the area.

Fire Fighting

e DO NOT USE WATER. A violent reaction will occur.

e Use a Class D fire extinguisher (for combustible metals) or dry chemical powder.[3][15]
Carbon dioxide may also be effective.[3][16]

» Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.
[3][16]

First Aid Measures

Immediate medical attention is required for any exposure.[5][15]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[15][17][18] Seek immediate medical attention.

o Skin Contact: Brush off any visible chemical, then immediately flush the affected area with
large amounts of water for at least 15 minutes.[17][18] Remove contaminated clothing while
flushing.[19] Seek immediate medical attention.

¢ Inhalation: Move the victim to fresh air immediately.[17][18] If breathing is difficult or has
stopped, provide artificial respiration.[17] Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting.[3][15] If the person is conscious, rinse their mouth with
water.[15] Never give anything by mouth to an unconscious person.[20] Seek immediate
medical attention.

Waste Disposal
All waste containing chlorodimethylborane must be treated as hazardous.

» Neutralization: Unused or excess chlorodimethylborane should be slowly and carefully
added to a stirred, cooled solution of a non-reactive alcohol like isopropanol, under an inert
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atmosphere. The reaction can be vigorous.

Collection: The neutralized mixture should be collected in a properly labeled hazardous
waste container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations.[3][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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